Benzo[1,3]dioxol-5-ylmethyl-(2-methoxy-benzyl)-amine
CAS No.: 418774-45-5
Cat. No.: VC2140762
Molecular Formula: C16H17NO3
Molecular Weight: 271.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 418774-45-5 |
|---|---|
| Molecular Formula | C16H17NO3 |
| Molecular Weight | 271.31 g/mol |
| IUPAC Name | 1-(1,3-benzodioxol-5-yl)-N-[(2-methoxyphenyl)methyl]methanamine |
| Standard InChI | InChI=1S/C16H17NO3/c1-18-14-5-3-2-4-13(14)10-17-9-12-6-7-15-16(8-12)20-11-19-15/h2-8,17H,9-11H2,1H3 |
| Standard InChI Key | MOXFWQPWQPWGMU-UHFFFAOYSA-N |
| SMILES | COC1=CC=CC=C1CNCC2=CC3=C(C=C2)OCO3 |
| Canonical SMILES | COC1=CC=CC=C1CNCC2=CC3=C(C=C2)OCO3 |
Introduction
Benzo dioxol-5-ylmethyl-(2-methoxy-benzyl)-amine is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biological research. Its unique structure, which includes a benzo dioxole moiety and a methoxy-benzyl amine group, contributes to its potential biological activities and therapeutic applications.
Synthesis and Chemical Reactivity
The synthesis of Benzo dioxol-5-ylmethyl-(2-methoxy-benzyl)-amine typically involves reactions between benzo dioxol-5-ylmethanol and various acyl chlorides under controlled conditions, often using solvents like tetrahydrofuran and dichloromethane. The compound's amine group can undergo acylation reactions, while the methoxy group can participate in nucleophilic substitutions.
Biological Activities and Potential Applications
Research indicates that Benzo dioxol-5-ylmethyl-(2-methoxy-benzyl)-amine exhibits significant biological activities, particularly in modulating neurotransmitter systems. It may influence serotonin and dopamine pathways, making it a candidate for further investigation in the treatment of neurological disorders.
Comparison with Similar Compounds
Research Findings and Future Directions
Studies have shown that Benzo dioxol-5-ylmethyl-(2-methoxy-benzyl)-amine may modulate serotonin receptors, which are vital in mood regulation and anxiety disorders. Further research is needed to fully explore its pharmacodynamics and pharmacokinetics, as well as its potential therapeutic applications.
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